Cas no 501656-60-6 (4-nitro-2-pyrimidinamine)
4-nitro-2-pyrimidinamine structure
Product Name:4-nitro-2-pyrimidinamine
CAS No:501656-60-6
MF:C4H4N4O2
MW:140.100159645081
CID:876611
PubChem ID:332282
Update Time:2025-04-19
4-nitro-2-pyrimidinamine Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-2-pyrimidinamine
- 4-nitropyrimidin-2-amine
- NSC328483
- HXZSXRIRQLDGTG-UHFFFAOYSA-N
- NSC-328483
- SB56396
- 501656-60-6
- 4-Nitro-pyrimidin-2-ylamine
- nitropyrimidinamine
- SCHEMBL1265708
- DA-17040
-
- Inchi: 1S/C4H4N4O2/c5-4-6-2-1-3(7-4)8(9)10/h1-2H,(H2,5,6,7)
- InChI Key: HXZSXRIRQLDGTG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CN=C(N)N=1)=O
Computed Properties
- Exact Mass: 140.03352
- Monoisotopic Mass: 140.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 94.94
4-nitro-2-pyrimidinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164802-1g |
4-Nitro-pyrimidin-2-ylamine |
501656-60-6 | 95% | 1g |
$745 | 2021-08-05 | |
| Chemenu | CM164802-1g |
4-Nitro-pyrimidin-2-ylamine |
501656-60-6 | 95% | 1g |
$629 | 2024-07-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736840-1g |
4-Nitropyrimidin-2-amine |
501656-60-6 | 98% | 1g |
¥6223.00 | 2024-05-11 |
4-nitro-2-pyrimidinamine Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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